1-Chloro-2,3-dimethylcycloprop-2-ene-1-carbonyl chloride

• CAS No.: 35436-21-6
• Molecular Formula: C6H6Cl2O
• Molecular Weight: 165.01 g/mol
• IUPAC Name: 1-chloro-2,3-dimethylcycloprop-2-ene-1-carbonyl chloride
• InChI: InChI=1S/C6H6Cl2O/c1-3-4(2)6(3,8)5(7)9/h1-2H3
• InChI Key: PUZYYWNLMXSLOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C1(C(=O)Cl)Cl)C

Description

1-Chloro-2,3-dimethylcycloprop-2-ene-1-carbonyl chloride is a highly specialized organochlorine compound featuring a strained cyclopropene ring system substituted with two methyl groups at positions 2 and 3, a chlorine atom at position 1, and a carbonyl chloride (acid chloride) group also at position 1. The cyclopropene ring introduces significant ring strain, while the electron-withdrawing chlorine and carbonyl chloride groups enhance electrophilic reactivity. This compound is likely to exhibit unique reactivity in cycloaddition reactions or as an acylating agent.

Comparison with Similar Compounds

Epichlorohydrin (1-Chloro-2,3-epoxypropane)

• Structure : Contains an epoxide (three-membered ether-oxirane) ring with a chlorine substituent at position 1.
• Reactivity : The epoxide ring is highly reactive in nucleophilic ring-opening reactions, enabling its use in crosslinking polymers (e.g., epoxy resins) .
• Applications : Widely employed in adhesives, coatings, and water treatment resins.
• Key Difference : Unlike the target compound, epichlorohydrin lacks a cyclopropene ring or carbonyl chloride, resulting in distinct reactivity toward nucleophiles like amines or alcohols rather than acylations.

Neopentyl Chloride (1-Chloro-2,2-dimethylpropane)

• Structure : A branched aliphatic chloride with a tertiary chlorine atom (CAS 753-89-9) .
• Reactivity : The neopentyl structure confers steric hindrance, reducing susceptibility to SN2 reactions. It is stable under mild conditions and serves as a selective alkylating agent.
• Applications : Used in organic synthesis for introducing bulky alkyl groups.
• Key Difference : The absence of ring strain or electron-withdrawing groups makes neopentyl chloride less reactive in electrophilic processes compared to the cyclopropene-based target compound.

1-Chloro-2,3-propanediol

• Structure : A diol derivative with a chlorine substituent on a propane backbone.
• Reactivity : The hydroxyl groups enable esterification or surfactant synthesis, as demonstrated in the preparation of imidazolium-based ionic liquids .
• Applications : Intermediate in surfactant and polymer chemistry.
• Key Difference : The diol functionality contrasts sharply with the target compound’s acid chloride and cyclopropene moieties, directing its reactivity toward condensation rather than acylation.

Data Table: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Key Structural Features	Reactivity Profile	Applications
1-Chloro-2,3-dimethylcycloprop-2-ene-1-carbonyl chloride	Not provided	C₆H₅Cl₂O	Cyclopropene ring, carbonyl chloride	High electrophilicity, ring-opening	Likely acylations, cycloadditions
Epichlorohydrin	106-89-8	C₃H₅ClO	Epoxide ring, chlorine substituent	Nucleophilic ring-opening	Epoxy resins, adhesives
Neopentyl Chloride	753-89-9	C₅H₁₁Cl	Branched tertiary chloride	SN1/SN2 alkylation	Alkylating agent
1-Chloro-2,3-propanediol	Not provided	C₃H₇ClO₂	Chlorinated diol	Condensation, esterification	Surfactant synthesis

Research Findings and Mechanistic Insights

• Ring Strain vs. Stability : The cyclopropene ring in the target compound imposes greater strain than epichlorohydrin’s epoxide or neopentyl chloride’s branched structure, predisposing it to ring-opening reactions or cycloadditions.
• Electrophilic Reactivity : The carbonyl chloride group enhances electrophilicity, enabling acylation reactions absent in neopentyl chloride or 1-chloro-2,3-propanediol.
• Functional Group Synergy : The combination of chlorine and carbonyl chloride on the cyclopropene ring likely creates a "push-pull" electronic effect, accelerating reactivity in specialized synthetic pathways.